Cas no 87428-30-6 (4H-1,3,4-Thiadiazin-5(6H)-one, 2-(2-methoxyphenyl)-)

• Product Name: 4H-1,3,4-Thiadiazin-5(6H)-one, 2-(2-methoxyphenyl)-
• CAS No: 87428-30-6
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 656379
• PubChem ID: 13365895
• Update Time: 2025-04-19

4H-1,3,4-Thiadiazin-5(6H)-one, 2-(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,3,4-Thiadiazin-5(6H)-one, 2-(2-methoxyphenyl)-
• 2-(2-methoxyphenyl)-4H-1,3,4-thiadiazin-5-one
• 87428-30-6
• DTXSID70538446
• 2-(2-Methoxyphenyl)-4H-1,3,4-thiadiazin-5(6H)-one

• Inchi： 1S/C10H10N2O2S/c1-14-8-5-3-2-4-7(8)10-12-11-9(13)6-15-10/h2-5H,6H2,1H3,(H,11,13)
• InChI Key： SMGPILXURRLISQ-UHFFFAOYSA-N
• SMILES： S1CC(NN=C1C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76Ų